Cas no 923283-90-3 (Methyl 2-(3-hydroxypropyl)-4-nitropyrazole-3-carboxylate)

Methyl 2-(3-hydroxypropyl)-4-nitropyrazole-3-carboxylate structure
923283-90-3 structure
Product Name:Methyl 2-(3-hydroxypropyl)-4-nitropyrazole-3-carboxylate
CAS No:923283-90-3
MF:C8H11N3O5
MW:229.190041780472
CID:737829
Update Time:2023-08-03

Methyl 2-(3-hydroxypropyl)-4-nitropyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-5-carboxylic acid, 1-(3-hydroxypropyl)-4-nitro-, methylester
    • Methyl 2-(3-hydroxypropyl)-4-nitropyrazole-3-carboxylate
    • Inchi: 1S/C8H11N3O5/c1-16-8(13)7-6(11(14)15)5-9-10(7)3-2-4-12/h5,12H,2-4H2,1H3
    • InChI Key: CUQWOFQWOFEFLO-UHFFFAOYSA-N
    • SMILES: OCCCN1C(C(=O)OC)=C(C=N1)[N+](=O)[O-]

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 267
  • Topological Polar Surface Area: 110
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